N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-(2-oxo-4-phenylpyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C19H20N2O2/c1-14-7-5-6-10-17(14)20-18(22)13-21-12-16(11-19(21)23)15-8-3-2-4-9-15/h2-10,16H,11-13H2,1H3,(H,20,22)
• InChI Key: QIPRFQKXLJKLAP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CN2CC(CC2=O)C3=CC=CC=C3

Description

N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide, also known as Modafinil, is a wakefulness-promoting agent that is used to treat sleep disorders such as narcolepsy, shift work sleep disorder, and obstructive sleep apnea. It was first approved by the FDA in 1998 and has since become a popular cognitive enhancer, used by students, professionals, and military personnel to improve focus, concentration, and productivity.

Mechanism of Action

The exact mechanism of action of N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide is not fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. This leads to increased wakefulness and alertness, as well as improved cognitive performance.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also has been shown to increase the release of certain hormones, such as cortisol and growth hormone, which can have both positive and negative effects on the body.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide has a number of advantages for use in laboratory experiments, including its ability to improve cognitive performance and its relatively low toxicity. However, it is important to note that N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide can have a number of side effects, including headaches, nausea, and insomnia, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide, including its use in the treatment of other neurological disorders, such as Alzheimer's disease and traumatic brain injury. Additionally, there is growing interest in the use of N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide as a cognitive enhancer in healthy individuals, and further research is needed to fully understand its long-term effects on cognition, mood, and behavior.

Synthesis Methods

N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide is synthesized from the precursor compound, 2-(diphenylmethyl)sulfinylacetamide, through a series of chemical reactions that involve oxidation, reduction, and cyclization. The process is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(2-methylphenyl)-2-(2-oxo-4-phenyl-1-pyrrolidinyl)acetamide has been extensively studied for its effects on cognition, mood, and behavior. It has been shown to improve working memory, attention, and executive function in healthy individuals, as well as in patients with neurological disorders such as multiple sclerosis, Parkinson's disease, and schizophrenia.